Cas no 1510451-98-5 (6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine)

• Product Name: 6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine
• CAS No: 1510451-98-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5180643
• PubChem ID: 75355987
• Update Time: 2025-05-25

6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-methyl-N-(2-methylcyclopentyl)-
• 6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine

• Inchi： 1S/C12H18N2/c1-9-4-3-5-12(9)14-11-7-6-10(2)13-8-11/h6-9,12,14H,3-5H2,1-2H3
• InChI Key： XHMHSOQOZHXVND-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC=C1NC1CCCC1C

Additional information on 6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine

Introduction to 6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine (CAS No. 1510451-98-5)

6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. With the CAS number 1510451-98-5, this compound represents a fascinating derivative of pyridine, featuring a methyl group at the 6-position and a 2-methylcyclopentyl substituent at the nitrogen atom. The presence of these specific functional groups not only imparts distinct chemical properties but also opens up avenues for exploration in drug discovery and development.

The compound’s pyridine core is a well-established scaffold in medicinal chemistry, known for its versatility in interacting with biological targets. The 6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine structure combines this with a cyclopentyl moiety, which is often employed to enhance metabolic stability and solubility. This combination of features makes it a promising candidate for further investigation, particularly in the context of developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine with various biological targets. Studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a potential lead compound for treating inflammatory diseases, neurological disorders, or even oncological conditions. The 2-methylcyclopentyl group, in particular, has been shown to influence binding affinity and selectivity, which are critical factors in drug design.

In vitro studies have begun to elucidate the pharmacological profile of 6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine. Initial results indicate that the compound demonstrates moderate affinity for specific protein targets, with potential applications in modulating pathways associated with pain perception and immune responses. The methyl groups present in the molecule contribute to its lipophilicity, which is often an advantageous property for oral bioavailability. However, further optimization may be required to enhance potency and reduce any potential off-target effects.

The synthesis of 6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step organic transformations, including cyclization and functional group interconversions. Recent reports have highlighted novel methodologies that streamline these processes, making large-scale production more feasible. These advancements not only facilitate research but also hold promise for industrial applications if scalability can be achieved.

As interest in targeted therapies grows, compounds like 6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine are being explored for their potential in personalized medicine. The ability to fine-tune molecular properties allows for the development of drugs that are more tailored to individual patient needs. For instance, modifications to the 2-methylcyclopentyl group could alter pharmacokinetic profiles, enabling better patient compliance and reduced side effects.

Ethical considerations are also paramount in the development of new pharmaceuticals. Ensuring that research is conducted responsibly and with consideration for environmental impact is essential. The synthesis and handling of 6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine must adhere to stringent safety protocols to protect researchers and minimize ecological footprint.

The future of 6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine lies in its integration into broader drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies can accelerate the pace of innovation by combining expertise in synthetic chemistry, pharmacology, and biotechnology. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.

In conclusion,6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine (CAS No. 1510451-98-5) represents a compelling subject of study with significant therapeutic potential. Its unique structural features offer opportunities for designing novel drugs targeting various diseases. With ongoing research and technological advancements,6-methyl-N-(2-methylcyclopentyl)pyridin-3-amine is poised to make meaningful contributions to the field of medicinal chemistry.